Cas no 83817-49-6 (4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1))

4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1) structure
83817-49-6 structure
Product Name:4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1)
CAS No:83817-49-6
MF:C11H6ClFKNO3
MW:293.71994638443
CID:730622
PubChem ID:23662483
Update Time:2025-04-19

4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, potassium salt (1:1)
    • potassium 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate
    • potassium,3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
    • EINECS 280-949-7
    • Y8888X0EQV
    • 83817-49-6
    • NS00038311
    • DTXSID70232699
    • 4-ISOXAZOLECARBOXYLIC ACID, 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-, POTASSIUM SALT (1:1)
    • UNII-Y8888X0EQV
    • Inchi: 1S/C11H7ClFNO3.K/c1-5-8(11(15)16)10(14-17-5)9-6(12)3-2-4-7(9)13;/h2-4H,1H3,(H,15,16);/q;+1/p-1
    • InChI Key: WSVNCRYFLWGXLZ-UHFFFAOYSA-M
    • SMILES: [K+].ClC1C=CC=C(C=1C1C(C(=O)[O-])=C(C)ON=1)F

Computed Properties

  • Exact Mass: 292.9657304g/mol
  • Monoisotopic Mass: 292.9657304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2Ų
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